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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528

An In-depth Technical Guide to Acid Black 26

This technical guide provides a comprehensive overview of Acid Black 26, a synthetic dye with
significant industrial applications. It is intended for researchers, scientists, and professionals in
drug development and related fields who require detailed information on its chemical
properties, synthesis, and analytical methodologies.

Core Identity and Synonyms

Acid Black 26 is a disazo acid dye known for its deep black color.[1][2] It is widely used in the
textile and leather industries.[1][3][4]

CAS Number: 6262-07-3[1][3][4][5]

Synonyms: A comprehensive list of synonyms for Acid Black 26 is provided in the table below.
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Synonym Reference
C.l. Acid Black 26 [1]
C.l. 27070 [1]
Weak Acid Black VL [1][5]
Acid Black VLG [1][5]
Acid Black VL [1]
Acid Milling Black[B] [5]
Apollo Nylon Fast Black NB [5]
Atul Acid Cyanine Black VL [5][6]
Best Acid Milling Black VLG [5]
Daedo Acid Black NB [5][6]
Fast Milling Black[B] [5]
Folan Fast Black VL [51[6]
Formo Leather Black Supra SLW [5]
Haricid Black VLG [5]
Kayanol Milling Black VLG [51[6]
Kemacid Black 26 [5]
Lerui Acid Black VLG [5]
Lerui Acid Milling Black VL [5]
Midlon Black VL [5]
Milling Black VLG [5]
Nerol VL

Ostacid Black VL

Phoebe Black W-VL 200%
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Polan Black RB

[5]L6]

Rifa Acid Fast Black NB

Triacid Light Black VLN

[5](6]

Manganese ferrite black

[5]

Physicochemical Properties

A summary of the key physicochemical properties of Acid Black 26 is presented below.

Property Value Reference

Molecular Formula C32H21N5Na207S2 [1][5]

Molecular Weight 697.65 g/mol [1][5]

Appearance Bluish-black powder [11[3]
Soluble in water (100 g/L at

Solubility 90°C), slightly soluble in [1][3]

ethanol and acetone.

Color in Concentrated H2S04

Purple, turning blue upon

dilution.

[1]3]

Aqueous Solution Color

Blue

[1]3]

Synthesis of Acid Black 26

The synthesis of Acid Black 26 is a multi-step process involving diazotization and coupling

reactions. The general manufacturing method is as follows:

« First Diazotization: 5-Amino-2-(phenylamino)benzenesulfonic acid is diazotized.

o First Coupling: The resulting diazonium salt is coupled with Naphthalen-1-amine.

o Second Diazotization: The product from the first coupling is then diazotized.
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e Second Coupling: Finally, this second diazonium salt is coupled with 6-Hydroxynaphthalene-
2-sulfonic acid to yield Acid Black 26.[1][3]

A logical diagram illustrating the synthesis workflow is provided below.

Synthesis Workflow of Acid Black 26

5-Amino-2-(phenylamino)benzenesulfonic acid

'

Diazotization Naphthalen-1-amine
Coupling

'

Intermediate Product

'

Second Diazotization 6-Hydroxynaphthalene-2-sulfonic acid
Final Coupling

Acid Black 26
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Click to download full resolution via product page

Caption: Synthesis workflow for Acid Black 26.

Experimental Protocols

Detailed experimental protocols for the removal of Acid Black 26 from aqueous solutions are
crucial for environmental remediation studies. Below is a representative methodology for
photocatalytic decolorization.

Photocatalytic Decolorization of Acid Black 26

This protocol describes a general procedure for the photocatalytic degradation of Acid Black
26 using a catalyst such as TiO2.

Materials:

Acid Black 26

 Titanium dioxide (TiO2) photocatalyst

e Hydrogen peroxide (H202) (optional, as an enhancer)
e Deionized water

e pH meter

e UV-Vis Spectrophotometer

e UV light source

e Magnetic stirrer and stir bars

o Beakers and volumetric flasks

Procedure:

o Preparation of Acid Black 26 Solution: Prepare a stock solution of Acid Black 26 of a
known concentration (e.g., 0.071 mM) in deionized water.
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e Experimental Setup:

(¢]

Place a specific volume of the Acid Black 26 solution into a beaker.

[¢]

Add a measured amount of the photocatalyst (e.g., TiO2).

[¢]

If required, add a specific concentration of hydrogen peroxide.

[e]

Adjust the pH of the solution to the desired value (e.g., pH 6.2) using dilute acid or base.

e Photocatalytic Reaction:

o Place the beaker under a UV light source.

o Continuously stir the solution using a magnetic stirrer to ensure a homogenous
suspension of the catalyst.

o Withdraw aliquots of the solution at regular time intervals.

e Analysis:

o Centrifuge or filter the withdrawn aliquots to remove the photocatalyst particles.

o Measure the absorbance of the supernatant at the maximum wavelength (Amax) of Acid
Black 26 using a UV-Vis spectrophotometer.

o The decolorization efficiency can be calculated from the change in absorbance over time.

A diagram of this experimental workflow is presented below.
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Experimental Workflow for Photocatalytic Decolorization

Preparation

Prepare Acid Black 26 Stock Solution Prepare Photocatalyst Suspension

Reaction

Combine Solution and Catalyst

i

Adjust pH

;

UV lIrradiation with Stirring

i

Withdraw Aliquots at Intervals

Analysis

Remove Catalyst (Centrifuge/Filter)

;

Measure Absorbance (UV-Vis)

Calculate Decolorization Efficiency

Click to download full resolution via product page

Caption: Workflow for photocatalytic decolorization of Acid Black 26.
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Applications

Acid Black 26 is primarily used for dyeing various materials, including:

Wool[1][4]

Polyamide fibers[1][4]

Silk[1][4]

Wool blended fabrics[1][4]

Leather[1][3][4]

It is also utilized in the paper and thermoset/thermoplastic industries.[7]

Toxicological Information

While specific toxicological data for Acid Black 26 is limited in the provided search results, azo
dyes as a class can be of toxicological concern. The reductive cleavage of the azo bond can
lead to the formation of aromatic amines, some of which are known to be carcinogenic.
However, one study on "Acid Black 210" concluded it to be of low ecotoxicological risk.[8] It is
important to handle all dyes with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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